Cas no 4497-40-9 ((e)-3-(3,4-dimethoxyphenyl)prop-2-enal)

• Product Name: (e)-3-(3,4-dimethoxyphenyl)prop-2-enal
• CAS No: 4497-40-9
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 1518647
• PubChem ID: 107557
• Update Time: 2025-04-21

(e)-3-(3,4-dimethoxyphenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• (E)-3-(3,4-dimethoxyphenyl)prop-2-enal
• CHEMBL465888
• (E)-3-(3,4-Dimethoxy-phenyl)-propenal
• 2-Propenal, 3-(3,4-dimethoxyphenyl)-
• 3,4-dimethoxycinamaldehyde
• 3-(3,4-Dimethoxyphenyl)-2-propenal
• 3,4-Dimethoxycinnamaldehyde
• 3,4-dimethoxy-cinnamaldehyde
• 3'-Oxomethylisoeugenol
• Cinnamaldehyde, 3,4-dimethoxy-
• coniferaldehyde methyl ether
• 3,4-Dimethoxy-zimtaldehyd
• Methylconiferylaldehyde
• bmse010082
• AC1NT9G2
• 3,4-Dimethoxybenzenepropenal
• AKOS022342873
• SCHEMBL563071
• CS-0260531
• 2-Propenal, 3-(3,4-dimethoxyphenyl)-, (2E)-
• 4497-40-9
• (2E)-3-(3,4-Dimethoxyphenyl)-2-propenal #
• 3,4-dimethoxy cinnamaldehyde
• (E)-3,4-Dimethoxycinnamaldehyde
• KNUFNLWDGZQKKJ-ONEGZZNKSA-N
• 58045-88-8
• DTXSID701025105
• Q27159234
• (E)-3-(3,4-dimethoxyphenyl)acrylaldehyde
• CHEBI:86548
• trans-3,4-dimethoxycinnamaldehyde
• trans-3-(3,4-dimethoxyphenyl)-2-propenaldehyde
• EN300-7539373
• 3-(3,4-dimethoxyphenyl)prop-2-enal
• (2E)-3-(3,4-dimethoxyphenyl)prop-2-enal
• EN300-1846839
• KNUFNLWDGZQKKJ-UHFFFAOYSA-N
• FT-0777775
• AKOS017514612
• (e)-3-(3,4-dimethoxyphenyl)prop-2-enal

• Inchi： 1S/C11H12O3/c1-13-10-6-5-9(4-3-7-12)8-11(10)14-2/h3-8H,1-2H3/b4-3+
• InChI Key： KNUFNLWDGZQKKJ-ONEGZZNKSA-N
• SMILES： O(C)C1C=C(/C=C/C=O)C=CC=1OC

Computed Properties

• Exact Mass: 192.07866
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes